Cas no 457603-63-3 ((2β,3β,5β,22R)-2,3,14,20,22,25-Hexahydroxycholestan-6-one)

• Product Name: (2β,3β,5β,22R)-2,3,14,20,22,25-Hexahydroxycholestan-6-one
• CAS No: 457603-63-3
• MF: C₂₇H₄₆O₇
• MW: 482.65
• CID: 4735784
• PubChem ID: 169441721
• Update Time: 2025-05-20

(2β,3β,5β,22R)-2,3,14,20,22,25-Hexahydroxycholestan-6-one Chemical and Physical Properties

Names and Identifiers

• Cholestan-6-one, 2,3,14,20,22,25-hexahydroxy-, (2β,3β,5β,22R)-
• (2β,3β,5β,22R)-2,3,14,20,22,25-Hexahydroxycholestan-6-one
• 457603-63-3
• (2beta,3beta,5beta,22R)-2,3,14,20,22,25-Hexahydroxycholestan-6-one

• Inchi： InChI=1S/C27H46O7/c1-23(2,32)9-8-22(31)26(5,33)21-7-11-27(34)16-12-18(28)17-13-19(29)20(30)14-24(17,3)15(16)6-10-25(21,27)4/h15-17,19-22,29-34H,6-14H2,1-5H3/t15-,16+,17-,19+,20-,21-,22?,24+,25+,26+,27+/m0/s1
• InChI Key： BQBNNBSUBAJFJD-CGXRJQGPSA-N
• SMILES： CC12CCC3C(C1(CCC2C(C)(C(CCC(C)(C)O)O)O)O)CC(=O)C4C3(CC(C(C4)O)O)C

Computed Properties

• Exact Mass: 482.32435380g/mol
• Monoisotopic Mass: 482.32435380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 138Ų

Additional information on (2β,3β,5β,22R)-2,3,14,20,22,25-Hexahydroxycholestan-6-one

Introduction to (2β,3β,5β,22R)-2,3,14,20,22,25-Hexahydroxycholestan-6-one (CAS No. 457603-63-3)

{(2β,3β,5β,22R)-2,3,14,20,22,25-Hexahydroxycholestan-6-one} is a highly specialized steroidal compound that has garnered significant attention in the field of chemobiology and pharmaceutical research. This compound belongs to the class of triterpenoids and exhibits a unique structural configuration characterized by multiple hydroxyl groups and a specific stereochemistry. The chemical formula and molecular structure of this compound contribute to its distinct biological properties and potential applications in medicinal chemistry.

The CAS No. 457603-63-3 assigned to this compound underscores its identity as a well-characterized molecule in scientific literature. The systematic nomenclature reflects its origin from cholesterol-like precursors but with significant modifications that alter its pharmacological profile. The presence of six hydroxyl groups at specific positions (2β, 3β, 5β, 14α, 20α, and 25α) imparts unique reactivity and biological activity. These hydroxyl moieties are crucial for the compound's interaction with biological targets and its potential role in modulating cellular processes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (2β,3β,5β,22R)-2,3,14,20,22,25-Hexahydroxycholestan-6-one, making it more accessible for research purposes. The synthetic methodologies employed often involve multi-step organic transformations that preserve the stereochemical integrity of the molecule. Such techniques are essential for ensuring that the final product retains its intended biological activity without unintended modifications.

One of the most compelling aspects of this compound is its potential as a precursor or analog in drug discovery. The structural framework of (2β,3β,5β,22R)-2,3,14,20,22,25-Hexahydroxycholestan-6-one bears resemblance to natural steroids but with modifications that can enhance or alter their biological effects. For instance, the introduction of additional hydroxyl groups can influence binding affinity to steroid receptors or enzyme active sites.

Current research is exploring the pharmacological properties of this compound in various therapeutic contexts. Studies have indicated that steroidal derivatives like (2β,3β,5β,22R)-2-hydroxycholestan-6-one analogs may exhibit anti-inflammatory and immunomodulatory effects. These properties are particularly relevant in the context of chronic inflammatory diseases where modulating immune responses is a key therapeutic strategy.

The hexahydroxycholestanone core structure suggests potential applications in lipid metabolism and cholesterol homeostasis research. Given the importance of cholesterol in cellular biology and its role in numerous metabolic pathways,(2β，3β，5β，22R)-2，3，14，20，22，25-Hexahydroxycholestan-6-one could serve as a valuable tool for studying enzyme mechanisms or developing novel therapeutic agents targeting lipid-related disorders.

In vitro studies have begun to unravel the mechanistic basis of (2beta，3beta，5beta，22R)-Hexahydroxycholestan-6-one’s interactions with biological targets. Initial findings suggest that it may interact with cytochrome P450 enzymes or steroid sulfatase enzymes due to its structural similarity to natural steroids. These interactions could have implications for drug metabolism or signal transduction pathways.

The stereochemistry of (2beta，3beta，5beta，22R)-Hexahydroxycholestanone is another critical aspect influencing its biological activity. The specific arrangement of hydroxyl groups at positions 2、3、5、14、20、and 25 determines how it binds to proteins or enzymes. This stereochemical specificity makes it an attractive candidate for structure-based drug design approaches where precise molecular interactions are essential for efficacy.

Future directions in research may involve exploring derivatives of (2beta，3beta，5beta，22R)-Hexahydroxycholestanone with enhanced bioavailability or modified pharmacokinetic profiles. Techniques such as computational modeling can help predict how structural modifications will affect biological activity before experimental validation becomes necessary.

The development of novel pharmaceutical agents often relies on understanding how small molecules interact with biological systems at a molecular level. (Beta-Hexahydroxycholestanone derivatives, including those based on CAS No 457603-63-3, provide valuable insights into these interactions due to their complex stereochemistry and functional group distribution.

The synthesis and characterization of such compounds require interdisciplinary collaboration between organic chemists、biologists、and pharmacologists。 Each discipline contributes unique expertise that ensures comprehensive understanding when evaluating potential therapeutic applications。

In conclusion,(Beta-Hexahydroxycholestaneone derivatives) represent an exciting area within chemobiology with significant implications for drug discovery。 Their unique structural features offer opportunities for developing novel treatments across multiple therapeutic areas。 As synthetic methods improve and more data become available on their biological activities these compounds will continue to be important tools both academically and industrially。